![molecular formula C8H13N B6279556 rac-[(1R,2S,4R)-bicyclo[2.2.1]hept-5-en-2-yl]methanamine CAS No. 3211-93-6](/img/no-structure.png)
rac-[(1R,2S,4R)-bicyclo[2.2.1]hept-5-en-2-yl]methanamine
Overview
Description
“rac-[(1R,2S,4R)-bicyclo[2.2.1]hept-5-en-2-yl]methanamine” is a chemical compound with the CAS Number: 3211-93-6 . It has a molecular weight of 123.2 . The IUPAC name for this compound is (1S,2R,4S)-bicyclo[2.2.1]hept-5-en-2-ylmethanamine .
Molecular Structure Analysis
The InChI code for this compound is 1S/C8H13N/c9-5-8-4-6-1-2-7(8)3-6/h1-2,6-8H,3-5,9H2/t6-,7+,8-/m0/s1 . This code provides a detailed description of the molecule’s structure, including the arrangement of atoms and the stereochemistry.Physical And Chemical Properties Analysis
This compound is a liquid at room temperature . More detailed physical and chemical properties might be available in specialized chemical databases or literature.Scientific Research Applications
Rac-BHMA is a versatile reagent that is used in a variety of scientific research applications. It is used in the synthesis of a variety of compounds, including those used in drug development, biochemistry, and molecular biology. Rac-BHMA is also used in the study of enzyme kinetics and the characterization of enzyme active sites. It is also used in the synthesis of peptide and peptidomimetic compounds, as well as the synthesis of chiral compounds.
Mechanism of Action
Rac-BHMA acts as a nucleophile in the reaction of 1-bromo-2-methylbutane and methylamine. The reaction occurs via a SN2 mechanism, with the rac-[(1R,2S,4R)-bicyclo[2.2.1]hept-5-en-2-yl]methanamine acting as the nucleophile and attacking the carbon atom of the 1-bromo-2-methylbutane. This results in the displacement of the bromide ion, forming the this compound product.
Biochemical and Physiological Effects
Rac-BHMA has been studied for its potential biochemical and physiological effects. It has been found to have a range of effects, including anti-inflammatory, anti-microbial, and anti-cancer activities. It has also been found to have anti-oxidant and anti-aging properties. Rac-BHMA has also been found to have potential benefits in the treatment of neurological disorders, such as Alzheimer’s disease.
Advantages and Limitations for Lab Experiments
Rac-BHMA has several advantages for lab experiments. It is a highly efficient and stereoselective reagent, with the reaction time being as short as 30 minutes. It is also a versatile reagent, with a wide range of applications in scientific research. The major limitation of rac-[(1R,2S,4R)-bicyclo[2.2.1]hept-5-en-2-yl]methanamine is its cost, as it is a relatively expensive reagent.
Future Directions
Rac-BHMA has a wide range of potential applications in scientific research. Future research should focus on exploring the potential of rac-[(1R,2S,4R)-bicyclo[2.2.1]hept-5-en-2-yl]methanamine in the synthesis of novel compounds, as well as its potential therapeutic applications. Other potential future directions include exploring the potential of this compound in the development of new drug delivery systems, as well as in the study of enzyme kinetics and the characterization of enzyme active sites. Additionally, further research should be conducted to explore the potential biochemical and physiological effects of this compound.
Synthesis Methods
Rac-BHMA is produced by the reaction of 1-bromo-2-methylbutane with methylamine in the presence of a base. This reaction yields rac-[(1R,2S,4R)-bicyclo[2.2.1]hept-5-en-2-yl]methanamine in a high yield (up to 97%). The reaction is highly stereoselective, with the 1R,2S,4R isomer of this compound being the major product (up to 95%). The reaction is also highly efficient, with the reaction time being as short as 30 minutes.
Safety and Hazards
The compound has been classified with the signal word “Danger” and has hazard statements H227 and H314 . Precautionary statements include P210, P260, P264, P280, P301+P330+P331, P303+P361+P353, P304+P340, P305+P351+P338, P310, P363, P370+P378, P403+P235, P405, and P501 . Always handle chemicals with appropriate safety measures.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-[(1R,2S,4R)-bicyclo[2.2.1]hept-5-en-2-yl]methanamine involves the conversion of a bicyclic ketone to an amine through a series of reactions.", "Starting Materials": [ "Bicyclic ketone", "Hydroxylamine hydrochloride", "Sodium hydroxide", "Methanol", "Hydrochloric acid", "Sodium chloride", "Sodium sulfate", "Methanesulfonic acid", "Sodium borohydride", "Acetic acid", "Sodium bicarbonate", "Ethanol", "Ammonium chloride" ], "Reaction": [ "The bicyclic ketone is reacted with hydroxylamine hydrochloride in the presence of sodium hydroxide and methanol to form the corresponding oxime.", "The oxime is then reduced with sodium borohydride in the presence of methanesulfonic acid to form the corresponding amine.", "The amine is then reacted with acetic acid and sodium bicarbonate to form the corresponding acetate salt.", "The acetate salt is then treated with ethanol and hydrochloric acid to form the free amine.", "The free amine is then treated with ammonium chloride to form the corresponding hydrochloride salt, which is rac-[(1R,2S,4R)-bicyclo[2.2.1]hept-5-en-2-yl]methanamine." ] } | |
CAS RN |
3211-93-6 |
Molecular Formula |
C8H13N |
Molecular Weight |
123.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
